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Introduction
Anthophyllite, an orthorhombic amphibole mineral with the general formula

(Mg,Fe)₇Si₈O₂₂(OH)₂, serves as a significant indicator of metamorphic grade in magnesium-

rich rocks.[1] Its presence, stability, and association with other minerals provide valuable

insights into the pressure-temperature (P-T) conditions experienced by rocks during

metamorphism. These application notes provide a comprehensive overview of the use of

anthophyllite in metamorphic petrology, including its stability fields, characteristic mineral

assemblages, and detailed protocols for its identification and analysis.

Theoretical Background
Anthophyllite typically forms during medium- to high-grade regional metamorphism of

ultramafic and some sedimentary rocks.[1][2] Its formation is a key indicator of specific

metamorphic facies, primarily the greenschist, amphibolite, and granulite facies.[2][3] The

stability of anthophyllite is influenced by temperature, pressure, and the composition of the

surrounding rock and fluids, particularly the partial pressure of CO₂.[4][5][6]

The formation of anthophyllite in ultramafic rocks often results from the prograde

metamorphism of talc in the presence of CO₂-bearing fluids.[4][5] In CO₂-free environments,

ultramafic rocks tend to form serpentine-brucite-tremolite assemblages at lower grades and
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pyroxene or olivine at higher grades.[5][6] Thus, the presence of anthophyllite is a strong

indicator of metamorphism in a fluid environment with a significant CO₂ component.[5][6]

Data Presentation: Anthophyllite Stability and
Mineral Assemblages
The following tables summarize the pressure-temperature conditions for anthophyllite stability

and its common mineral assemblages in metamorphosed ultramafic rocks across different

metamorphic facies.

Table 1: Pressure-Temperature Stability Range for Anthophyllite

Metamorphic
Facies

Temperature Range
(°C)

Pressure Range
(kbar)

Protolith

Upper Greenschist to

Lower Amphibolite
500 - 650 2 - 8 Ultramafic Rocks

Amphibolite 650 - 750 4 - 10 Ultramafic Rocks

Granulite > 750 5 - 12 Ultramafic Rocks

Table 2: Characteristic Mineral Assemblages with Anthophyllite in Metamorphosed Ultramafic

Rocks
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Metamorphic Facies
Typical Mineral
Assemblage

Notes

Greenschist Facies
Anthophyllite + Talc +

Magnesite

Indicates the onset of

anthophyllite stability.

Anthophyllite + Tremolite +

Olivine

Common in rocks with lower

MgO content.

Amphibolite Facies
Anthophyllite + Olivine +

Enstatite
Higher grade assemblage.

Anthophyllite + Cordierite +

Phlogopite

Often found in metasomatically

altered zones.

Anthophyllite + Garnet +

Spinel

Indicates higher pressure

conditions within the

amphibolite facies.

Granulite Facies
Anthophyllite + Orthopyroxene

+ Clinopyroxene

High-temperature, high-

pressure assemblage.

Anthophyllite + Sapphirine +

Enstatite

Indicates very high

temperatures.

Experimental Protocols
Protocol for Petrographic Analysis of Anthophyllite-
Bearing Rocks
Objective: To identify anthophyllite and its associated mineral assemblage in a metamorphic

rock sample using polarized light microscopy.

Materials:

Rock sample

Diamond saw

Grinding and polishing machine
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Glass slides and coverslips

Epoxy resin

Polarizing microscope

Procedure:

Thin Section Preparation:

1. Cut a small, representative slab of the rock sample using a diamond saw.

2. Grind one surface of the slab until it is perfectly flat and smooth.

3. Mount the ground surface to a glass slide using epoxy resin.

4. Cut off the excess rock, leaving a thin slice on the slide.

5. Grind the slice down to a standard thickness of 30 µm. This is crucial for observing the

optical properties of the minerals.

6. Polish the thin section to remove any scratches from the grinding process.

7. Adhere a coverslip to the polished surface using a mounting medium.

Microscopic Examination:

1. Plane-Polarized Light (PPL) Examination:

Observe the color and pleochroism of the minerals. Anthophyllite is typically colorless

to pale brown or green and may exhibit weak pleochroism.

Note the mineral habits. Anthophyllite often forms prismatic to fibrous crystals.

Identify the cleavage. Amphiboles, including anthophyllite, have two distinct cleavage

planes intersecting at approximately 56° and 124°.

2. Cross-Polarized Light (XPL) Examination:
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Determine the birefringence and interference colors. Anthophyllite displays up to

second-order interference colors.

Observe the extinction angle. Anthophyllite exhibits straight extinction.

Identify twinning, if present. Simple and lamellar twinning can occur in anthophyllite.

3. Identification of Associated Minerals:

Systematically identify all other minerals present in the thin section based on their

unique optical properties. Pay close attention to the textural relationships between

minerals (e.g., which minerals are in contact, are there any reaction rims?).

Data Analysis and Interpretation:

Based on the identified mineral assemblage, determine the metamorphic facies and infer the

peak metamorphic conditions (P-T) using the data in Tables 1 and 2.

Document the textural relationships to understand the metamorphic reaction history.

Protocol for Electron Microprobe Analysis (EMPA) of
Anthophyllite
Objective: To obtain quantitative chemical compositions of anthophyllite and associated

minerals to refine P-T estimates.

Materials:

Polished thin section of the rock sample

Carbon coater

Electron microprobe analyzer

Appropriate mineral standards

Procedure:
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Sample Preparation:

1. Ensure the thin section has a highly polished, defect-free surface.

2. Clean the thin section thoroughly to remove any contaminants.

3. Apply a thin, uniform coat of carbon to the surface to make it conductive.

EMPA Analysis:

1. Instrument Setup and Calibration:

Set the accelerating voltage (typically 15 kV) and beam current (typically 15-20 nA).[7]

Use a focused electron beam for point analyses.

Calibrate the instrument using well-characterized mineral standards for all elements to

be analyzed (e.g., Si, Mg, Fe, Al, Ca, Na, K, Ti).

2. Data Acquisition:

Select representative, unaltered anthophyllite grains for analysis, avoiding cracks and

inclusions.

Acquire point analyses on multiple grains and at different locations within zoned crystals

to assess compositional variability.

Analyze the compositions of coexisting minerals (e.g., garnet, pyroxene, olivine) that

can be used in geothermobarometry.

Data Processing and Interpretation:

1. Formula Calculation: Recalculate the mineral compositions into chemical formulae based

on the number of oxygen atoms (23 for amphiboles).

2. Geothermobarometry:
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Use the chemical compositions of coexisting mineral pairs in established

geothermometers and geobarometers to calculate the temperature and pressure of

metamorphism.

For example, garnet-biotite and garnet-amphibole pairs are commonly used for

geothermometry, while garnet-aluminosilicate-silica-plagioclase (GASP) is a common

geobarometer.

Plot the results on a P-T diagram to constrain the metamorphic conditions.

Visualizations
Greenschist Facies
(Talc + Magnesite)

Amphibolite Facies
(Anthophyllite + Olivine)

Increasing Temperature & Pressure Granulite Facies
(Anthophyllite + Pyroxene)

Increasing Temperature & Pressure

Click to download full resolution via product page

Caption: Prograde metamorphic path for ultramafic rocks.
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Caption: Workflow for petrographic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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